Cas no 2172256-99-2 (methyl 2-4-(2-methylbut-3-yn-2-yl)morpholin-2-ylacetate)

• Product Name: methyl 2-4-(2-methylbut-3-yn-2-yl)morpholin-2-ylacetate
• CAS No: 2172256-99-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6389752
• PubChem ID: 165589120
• Update Time: 2023-12-29

methyl 2-4-(2-methylbut-3-yn-2-yl)morpholin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-(2-methylbut-3-yn-2-yl)morpholin-2-ylacetate
• EN300-1614477
• methyl 2-[4-(2-methylbut-3-yn-2-yl)morpholin-2-yl]acetate
• 2172256-99-2

• Inchi： 1S/C12H19NO3/c1-5-12(2,3)13-6-7-16-10(9-13)8-11(14)15-4/h1,10H,6-9H2,2-4H3
• InChI Key： WRSBLHMTQJEXAW-UHFFFAOYSA-N
• SMILES： O1CCN(C(C#C)(C)C)CC1CC(=O)OC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines